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Compound of Interest

Compound Name: 2-Acetyl-4-nitropyrrole

CAS No.: 32116-24-8

Cat. No.: B033462

Get Quote

An In-Depth Technical Guide to 2-Acetyl-4-nitropyrrole (CAS No. 32116-24-8)

Abstract
This technical guide provides a comprehensive overview of 2-Acetyl-4-nitropyrrole, a key

heterocyclic compound with significant utility in synthetic organic chemistry and potential

applications in drug discovery and materials science. We delve into its fundamental

physicochemical and spectroscopic properties, offering detailed protocols for its synthesis with

mechanistic insights. The guide further explores the compound's chemical reactivity, driven by

the interplay of the electron-rich pyrrole core and its electron-withdrawing substituents. Finally,

we discuss its current and prospective applications, alongside a critical examination of its

biological activity and toxicological profile, providing researchers, scientists, and drug

development professionals with a thorough resource for leveraging this versatile molecule.

Physicochemical and Spectroscopic Properties
2-Acetyl-4-nitropyrrole is a crystalline solid belonging to the nitropyrrole family.[1] Its chemical

identity and core properties are summarized below.

Chemical Identity
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Property Value

CAS Number 32116-24-8[1][2]

IUPAC Name 1-(4-nitro-1H-pyrrol-2-yl)ethanone[1]

Synonyms
Methyl 4-Nitropyrrol-2-yl Ketone, NSC 21605[1]

[2]

Molecular Formula C₆H₆N₂O₃[1][2]

Molecular Weight 154.12 g/mol [1][2]

Canonical SMILES CC(=O)C1=CC(=CN1)[O-][1]

InChI Key DBXRYIUQTXMTEV-UHFFFAOYSA-N[1]

Structural and Electronic Characteristics
The structure of 2-Acetyl-4-nitropyrrole is defined by a planar, five-membered aromatic

pyrrole ring.[1] The acetyl group at the C2 position and the nitro group at the C4 position are

powerful electron-withdrawing groups. This electronic configuration significantly modulates the

reactivity of the pyrrole ring, deactivating it towards traditional electrophilic aromatic substitution

compared to unsubstituted pyrrole.[1] The planarity of the molecule allows for maximum orbital

overlap and electronic conjugation between the ring and its substituents.[1] Frontier molecular

orbital analysis indicates that the Highest Occupied Molecular Orbital (HOMO) is localized on

the pyrrole ring, while the Lowest Unoccupied Molecular Orbital (LUMO) is heavily influenced

by the nitro group, making the molecule susceptible to nucleophilic attack.[1]

Spectroscopic Profile
Nuclear Magnetic Resonance (NMR) spectroscopy provides distinct signals for the

characterization of 2-Acetyl-4-nitropyrrole.
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Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H3 ~ 7.25 Doublet ~ 1.60

H5 ~ 7.53 Doublet ~ 1.60

NH Downfield Broad Singlet -

-CH₃ (Acetyl) Upfield (~2.4) Sharp Singlet -

Note: Data synthesized from typical values for similar structures. The proton at position 3

resonates around δ 7.25 ppm, while the proton at position 5 is found near δ 7.53 ppm, with

their meta relationship confirmed by a small coupling constant (J₃₅) of approximately 1.60 Hz.

[1] The N-H proton typically appears as a broad singlet in the downfield region, and the acetyl

methyl protons present as a sharp singlet in the upfield region.[1]

Synthesis and Mechanistic Insights
The synthesis of 2-Acetyl-4-nitropyrrole is most commonly achieved through the nitration of a

pre-existing acetylated pyrrole. This approach offers superior regiochemical control compared

to the acetylation of a nitropyrrole.

Synthesis via Nitration of 2-Acetylpyrrole
The high reactivity of the pyrrole ring necessitates the use of mild nitrating agents to prevent

polymerization and over-nitration, which are common side effects when using harsh conditions

like a sulfonitric mixture.[3][4] Acetyl nitrate, generated in situ from nitric acid and acetic

anhydride, is the preferred reagent for this transformation.[4][5][6]

Reagent: Acetyl nitrate provides a less aggressive source of the nitronium ion (NO₂⁺)

electrophile, which is crucial for the sensitive pyrrole substrate.[4][7]

Temperature: The reaction is conducted at low temperatures (-40 to -20 °C) to control the

exothermic nature of the nitration and to minimize the formation of undesired byproducts,

including the 2-acetyl-5-nitropyrrole isomer.[6]
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Solvent: Acetic anhydride serves as both a reagent to form acetyl nitrate and as the solvent

for the reaction.

Preparation of Nitrating Agent: In a three-necked flask equipped with a dropping funnel and a

thermometer, cool acetic anhydride to -40 °C using a dry ice/acetone bath.

Add fuming nitric acid dropwise to the cooled acetic anhydride while maintaining the

temperature below -20 °C to generate acetyl nitrate in situ.

Reaction: Dissolve 2-acetylpyrrole (1.0 eq) in a minimal amount of acetic anhydride and cool

the solution to -40 °C.

Add the pre-formed acetyl nitrate solution dropwise to the 2-acetylpyrrole solution over 30-60

minutes, ensuring the internal temperature does not exceed -20 °C.

Monitoring: Stir the reaction mixture at this temperature for 2-4 hours. Monitor the reaction

progress by Thin-Layer Chromatography (TLC).

Workup: Upon completion, pour the reaction mixture slowly onto crushed ice and water.

Extraction: Extract the aqueous mixture three times with ethyl acetate.

Washing: Combine the organic layers and wash sequentially with saturated sodium

bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude solid by column chromatography on silica gel, eluting with a

hexane/ethyl acetate gradient to separate the 4-nitro and 5-nitro isomers. The reaction

typically yields the 4-nitro isomer (51%) and the 5-nitro isomer (36%).[6]

Characterization: Confirm the structure and purity of the isolated 2-Acetyl-4-nitropyrrole
using NMR spectroscopy and Mass Spectrometry.

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.chemicalbook.com/synthesis/2-acetyl-4-nitro-1h-pyrrole.htm
https://www.benchchem.com/product/b033462/docs?utm_src=pdf-body#2-acetyl-4-nitropyrrole-cas-number
https://www.benchchem.com/product/b033462/docs?utm_src=pdf-body-img#2-acetyl-4-nitropyrrole-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General workflow for synthesis and purification.

Chemical Reactivity and Further Transformations
The dual functionalization of the pyrrole ring in 2-Acetyl-4-nitropyrrole provides multiple

avenues for subsequent chemical modification. The electron-withdrawing nature of both

substituents deactivates the ring towards electrophiles but activates it for nucleophilic

reactions. [1]

Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group (-

NH₂) using standard conditions (e.g., SnCl₂/HCl, H₂/Pd-C). This transformation yields 2-

acetyl-4-aminopyrrole, a valuable intermediate for synthesizing more complex heterocyclic

systems, which are of interest in medicinal chemistry. [1]* Reactions of the Acetyl Group: The

carbonyl of the acetyl group is susceptible to condensation reactions with hydrazines or

other carbonyl compounds, which is a common strategy in synthetic organic chemistry. [1]*

Nucleophilic Attack: The pronounced electron deficiency of the ring system makes it a target

for nucleophilic addition, which can sometimes lead to ring-opening mechanisms. [1]

Potential Transformations

2-Acetyl-4-nitropyrrole

Reduction of -NO₂

(e.g., H₂/Pd-C)
Condensation at -COCH₃

(e.g., with Hydrazine)
Nucleophilic Attack

on Ring

2-Acetyl-4-aminopyrrole Hydrazone Derivative Ring-Opened Products

Click to download full resolution via product page

Caption: Key reactive sites and transformations.

Applications in Research and Development
2-Acetyl-4-nitropyrrole is primarily valued as a versatile building block in organic synthesis.
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Synthetic Intermediate: Its functional groups can be manipulated to create a diverse range of

more complex molecules and heterocyclic scaffolds. [1]This is particularly relevant in the

synthesis of novel drug candidates and natural products. [8][9]For instance, the related

compound 4-nitropyrrole-2-carboxylic acid is a key building block in pharmaceutical and

agrochemical development. [8]* Proteomics and Chemical Biology: The reactivity of the

compound suggests it could be a candidate for the chemical modification of proteins,

potentially altering their function and aiding in the study of protein-protein interactions. [1]*

Materials Science: The unique electronic properties conferred by the nitro and acetyl groups

suggest potential applications in the development of novel organic electronic materials,

although this area requires further exploration. [1]

Biological Activity and Toxicological Profile
For professionals in drug development, understanding the biological profile of a synthetic

intermediate is critical. Research indicates that 2-acetyl-4-nitropyrrole and related

nitropyrroles possess significant biological activity.

Mutagenicity and Cytotoxicity: Studies have shown that 2-acetyl-4-nitropyrrole exhibits

both mutagenic and cytotoxic properties. [1]The biological activity is largely attributed to the

nitro group, which can undergo metabolic activation in biological systems to form reactive

intermediates that can interact with macromolecules like DNA and proteins. [1]* Interaction

with Nitrite: The precursor, 2-acetylpyrrole, which is a common Maillard browning product

found in many foods, can react with nitrite to form mutagenic N-nitro- and C-nitro-

derivatives. [10][11][12]This highlights a potential toxicological pathway relevant to food

chemistry and in vivo metabolism. [11]These interactions are crucial for understanding the

compound's overall toxicity profile. [1] This inherent cytotoxicity makes the compound itself

unsuitable as a therapeutic agent but underscores the importance of careful handling and

highlights its potential as a precursor for compounds (e.g., aminopyrroles after reduction)

with different biological profiles.

Conclusion
2-Acetyl-4-nitropyrrole (CAS No. 32116-24-8) is a well-defined chemical entity whose value

lies in its utility as a synthetic intermediate. Its preparation via regioselective nitration of 2-

acetylpyrrole is a reliable method, provided that mild conditions are employed. The compound's

rich reactivity, stemming from its dual electron-withdrawing substituents, opens the door to a
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wide array of chemical transformations. While its direct application is limited by its inherent

cytotoxicity and mutagenicity, these very properties provide important insights for toxicological

assessment. For researchers in synthetic chemistry and drug discovery, 2-acetyl-4-
nitropyrrole remains a valuable and versatile building block for the construction of novel,

complex molecular architectures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.smolecule.com/products/s749238
https://www.pharmaffiliates.com/en/32116-24-8-2-acetyl-4-nitropyrrole-pa2702806.html
https://www.quimicaorganica.org/en/pyrrole,-thiophene-and-furan/1671-pyrrole-nitration.html
https://www.ycdehongchem.com/blog/what-are-the-common-substitution-reactions-of-pyrrole-1184814.html
https://en.wikipedia.org/wiki/Pyrrole
https://www.chemicalbook.com/synthesis/2-acetyl-4-nitro-1h-pyrrole.htm
https://www.vaia.com/en-us/textbooks/chemistry/organic-chemistry-6-edition/chapter-22/problem-9-pyrrole-undergoes-electrophilic-aromatic-substitut/
https://www.chemimpex.com/products/43788
https://www.mdpi.com/1422-0067/25/23/12873
https://pubmed.ncbi.nlm.nih.gov/3542764/
https://pubmed.ncbi.nlm.nih.gov/3542764/
https://pubmed.ncbi.nlm.nih.gov/7927082/
https://pubmed.ncbi.nlm.nih.gov/7927082/
https://www.medchemexpress.com/2-acetylpyrrole.html
https://www.benchchem.com/product/b033462/docs#2-acetyl-4-nitropyrrole-cas-number
https://www.benchchem.com/product/b033462/docs#2-acetyl-4-nitropyrrole-cas-number
https://www.benchchem.com/product/b033462/docs#2-acetyl-4-nitropyrrole-cas-number
https://www.benchchem.com/product/b033462?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

